Cas no 261762-81-6 (6-Chloro-2-fluoro-3-methylbenzoyl chloride)
261762-81-6 structure
Product Name:6-Chloro-2-fluoro-3-methylbenzoyl chloride
CAS No:261762-81-6
MF:C8H5Cl2FO
MW:207.02910399437
MDL:MFCD01631361
CID:92594
PubChem ID:2773670
Update Time:2024-10-30
6-Chloro-2-fluoro-3-methylbenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-2-fluoro-3-methylbenzoyl chloride
- 6-Chloro-2-fluoro-m-toluoyl chloride
- AC1MCNAJ
- AC1Q2LWS
- ACMC-20alzl
- CTK4F7262
- JRD-1052
- PC0103
- 2-Chloro-3-(chlorocarbonyl)-4-fluorotoluene, 2-Chloro-6-fluoro-m-toluoyl chloride
- Benzoyl chloride, 2-chloro-6-fluoro-3-methyl- (9CI)
- Benzoyl chloride, 2-chloro-6-fluoro-3-methyl-
- SKL1243
-
- MDL: MFCD01631361
- Inchi: 1S/C8H5Cl2FO/c1-4-2-3-5(11)6(7(4)9)8(10)12/h2-3H,1H3
- InChI Key: XJFKTIHKOKWAEF-UHFFFAOYSA-N
- SMILES: C(Cl)(=O)C1=C(F)C=CC(C)=C1Cl
Computed Properties
- Exact Mass: 205.97025
- Monoisotopic Mass: 205.97
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Colorless liquid with irritation
- Density: 1.396
- Boiling Point: 247.1°C at 760 mmHg
- Flash Point: 103.2°C
- Refractive Index: 1.5265
- PSA: 17.07
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive
6-Chloro-2-fluoro-3-methylbenzoyl chloride Security Information
- Hazard Statement: Corrosive
- Hazardous Material transportation number:UN 3265
- Hazard Category Code: 34-36/37/38-22
- Safety Instruction: 26-36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R34
- Safety Term:S26;S36/37/39;S45
- Packing Group:II
- HazardClass:8
- PackingGroup:II
6-Chloro-2-fluoro-3-methylbenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002052-1g |
6-Chloro-2-fluoro-3-methylbenzoyl chloride |
261762-81-6 | 1g |
405CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002052-5g |
6-Chloro-2-fluoro-3-methylbenzoyl chloride |
261762-81-6 | 5g |
1608CNY | 2021-05-08 | ||
| Fluorochem | 005648-1g |
2-Chloro-6-fluoro-3-methylbenzoyl chloride |
261762-81-6 | 99% | 1g |
£20.00 | 2022-02-28 | |
| Fluorochem | 005648-5g |
2-Chloro-6-fluoro-3-methylbenzoyl chloride |
261762-81-6 | 99% | 5g |
£86.00 | 2022-02-28 | |
| Fluorochem | 005648-25g |
2-Chloro-6-fluoro-3-methylbenzoyl chloride |
261762-81-6 | 99% | 25g |
£352.00 | 2022-02-28 | |
| Alichem | A010011517-250mg |
2-Chloro-6-fluoro-3-methylbenzoyl chloride |
261762-81-6 | 97% | 250mg |
$504.00 | 2023-09-02 | |
| Alichem | A010011517-500mg |
2-Chloro-6-fluoro-3-methylbenzoyl chloride |
261762-81-6 | 97% | 500mg |
$831.30 | 2023-09-02 | |
| Alichem | A010011517-1g |
2-Chloro-6-fluoro-3-methylbenzoyl chloride |
261762-81-6 | 97% | 1g |
$1534.70 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002052-1g |
6-Chloro-2-fluoro-3-methylbenzoyl chloride |
261762-81-6 | 1g |
405.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002052-5g |
6-Chloro-2-fluoro-3-methylbenzoyl chloride |
261762-81-6 | 5g |
1608.0CNY | 2021-07-13 |
6-Chloro-2-fluoro-3-methylbenzoyl chloride Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
261762-81-6 (6-Chloro-2-fluoro-3-methylbenzoyl chloride) Related Products
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- 204778-68-7( )
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- 272104-45-7(Benzoyl chloride, 4-chloro-2,6-difluoro- (9CI))
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